Cas no 62706-80-3 (2,4-Hexadiyn-1-ol, 6-(2-nitrophenoxy)-)
62706-80-3 structure
Product Name:2,4-Hexadiyn-1-ol, 6-(2-nitrophenoxy)-
CAS No:62706-80-3
MF:C12H9NO4
MW:231.204163312912
CID:434523
PubChem ID:71383615
Update Time:2025-04-19
2,4-Hexadiyn-1-ol, 6-(2-nitrophenoxy)- Chemical and Physical Properties
Names and Identifiers
-
- 2,4-Hexadiyn-1-ol, 6-(2-nitrophenoxy)-
- 6-(2-nitrophenoxy)hexa-2,4-diyn-1-ol
- DTXSID90805920
- 62706-80-3
-
- Inchi: 1S/C12H9NO4/c14-9-5-1-2-6-10-17-12-8-4-3-7-11(12)13(15)16/h3-4,7-8,14H,9-10H2
- InChI Key: QGLSIAOKILNTGC-UHFFFAOYSA-N
- SMILES: O(CC#CC#CCO)C1C=CC=CC=1[N+](=O)[O-]
Computed Properties
- Exact Mass: 231.05317
- Monoisotopic Mass: 231.05315777g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 4
- Heavy Atom Count: 17
- Rotatable Bond Count: 3
- Complexity: 386
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.1
- Topological Polar Surface Area: 75.3Ų
Experimental Properties
- PSA: 72.6
2,4-Hexadiyn-1-ol, 6-(2-nitrophenoxy)- Related Literature
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Bin Han,Yasuo Shimizu,Gabriele Seguini,Celia Castro,Gérard Ben Assayag,Koji Inoue,Yasuyoshi Nagai,Sylvie Schamm-Chardon,Michele Perego RSC Adv., 2016,6, 3617-3622
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Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
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Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
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Marcin Czapla,Jack Simons Phys. Chem. Chem. Phys., 2018,20, 21739-21745
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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